Cas no 1820703-51-2 (5-Acetamido-3-chloropyridine-2-carboxylic acid)

• Product Name: 5-Acetamido-3-chloropyridine-2-carboxylic acid
• CAS No: 1820703-51-2
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 4619406
• Update Time: 2025-06-10

5-Acetamido-3-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetamido-3-chloropicolinic acid
• 5-Acetamido-3-chloropyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-(acetylamino)-3-chloro-

• Inchi： 1S/C8H7ClN2O3/c1-4(12)11-5-2-6(9)7(8(13)14)10-3-5/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： SCDGQHNXRXKORJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(NC(C)=O)C=C1Cl

Additional information on 5-Acetamido-3-chloropyridine-2-carboxylic acid

Comprehensive Overview of 5-Acetamido-3-chloropyridine-2-carboxylic acid (CAS No. 1820703-51-2)

5-Acetamido-3-chloropyridine-2-carboxylic acid (CAS No. 1820703-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the acetamido and chloro substituents, make it a versatile building block for drug discovery and development.

The growing interest in 5-Acetamido-3-chloropyridine-2-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are particularly focused on its role in designing novel inhibitors targeting enzymes and receptors. For instance, its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacological properties. This adaptability aligns with current trends in personalized medicine and targeted therapies, where precise molecular modifications are critical.

In addition to its pharmaceutical relevance, 5-Acetamido-3-chloropyridine-2-carboxylic acid is also explored in material science. Its aromatic system and polar groups contribute to its utility in developing advanced polymers and coatings. The compound's stability under various conditions makes it a candidate for high-performance materials, addressing the demand for durable and functional industrial products.

From a synthetic perspective, the preparation of 5-Acetamido-3-chloropyridine-2-carboxylic acid involves multi-step organic reactions, often starting from readily available pyridine derivatives. Optimizing its synthesis is a hot topic among chemists, as efficient production methods can reduce costs and environmental impact. Green chemistry principles, such as catalytic processes and solvent-free reactions, are increasingly applied to its manufacture, reflecting the industry's shift toward sustainability.

The compound's physicochemical properties, including solubility, melting point, and spectral data, are well-documented, aiding in its identification and quality control. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency, which are paramount for research and industrial applications.

As the scientific community continues to explore 5-Acetamido-3-chloropyridine-2-carboxylic acid, its potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases, becomes increasingly evident. Collaborative efforts between academia and industry are expected to unlock new opportunities for this compound, solidifying its position as a valuable asset in modern chemistry.